Cas no 1354705-18-2 (1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile)

• Product Name: 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile
• CAS No: 1354705-18-2
• MF: C₆H₆IN₃
• MW: 247.036412715912
• MDL: MFCD24539525
• CID: 5149807
• PubChem ID: 60136636
• Update Time: 2026-03-03

1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile

• MDL： MFCD24539525
• Inchi： 1S/C6H6IN3/c1-2-10-4-5(7)6(3-8)9-10/h4H,2H2,1H3
• InChI Key： UGTVECHZGHORFN-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(I)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile

Introduction to 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile (CAS No. 1354705-18-2)

1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile is a significant compound in the field of medicinal chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic molecule, with the molecular formula C₆H₆IN₂, has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The presence of both an iodine substituent and a nitrile group makes it a valuable intermediate for constructing more complex pharmacophores, enabling the development of novel therapeutic agents.

The compound's structure consists of a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. This core is substituted with an ethyl group at position 4 and an iodine atom at position 1, while the carbon at position 3 is functionalized with a nitrile group. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists.

In recent years, 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile has been extensively studied for its role in synthesizing bioactive molecules. The pyrazole scaffold is well-documented for its presence in numerous pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

The nitrile group at the third position of the pyrazole ring introduces additional reactivity, allowing for transformations such as hydrolysis to carboxylic acids or reduction to amides. These transformations are crucial in drug development, as they enable the introduction of diverse functional groups that can modulate biological activity. Moreover, the ethyl substituent at position 4 provides steric bulk and can influence the conformational flexibility of the molecule, which is often critical for binding to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile in the design of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in cancer metabolism. The pyrazole core is particularly effective in mimicking natural substrates or transition states, thereby enhancing binding affinity to protein targets. Additionally, the iodine atom allows for post-synthetic modifications, enabling fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

The compound's applicability extends beyond oncology; it has also been explored in the development of antiviral agents. The structural features of 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile make it an ideal candidate for designing molecules that interfere with viral replication cycles. By targeting specific viral enzymes or host factors, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects. The ability to modify the pyrazole scaffold through cross-coupling reactions has been instrumental in generating libraries of compounds for high-throughput screening.

Synthetic methodologies involving 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile have seen significant progress recently. Researchers have developed efficient protocols for introducing various substituents into the pyrazole ring while maintaining high yields and selectivity. These methods often involve palladium-catalyzed reactions, which are highly favored in pharmaceutical synthesis due to their mild conditions and broad substrate scope. The availability of reliable synthetic routes has accelerated the discovery pipeline for new drug candidates.

The versatility of 1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile is further underscored by its use in material science applications. Beyond its role as a pharmaceutical intermediate, this compound has been employed in the synthesis of organic electronic materials. The conjugated system inherent in the pyrazole ring contributes to its semiconducting properties, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Such applications highlight the broad utility of heterocyclic compounds beyond traditional biomedical contexts.

In conclusion,1-Ethyl-4-iodo-1H-pyrazole-3-carbonitrile represents a cornerstone compound in modern synthetic and medicinal chemistry. Its unique structural features and reactivity profile make it indispensable for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.